Cas no 1806915-99-0 (3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid
• CAS No: 1806915-99-0
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4856003
• Update Time: 2025-06-07

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)4-2-13-8(11)6(12)3(4)1-5(14)15/h2,7H,1,12H2,(H,14,15)
• InChI Key： UZULSYDUDYASEQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)O)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1806915-99-0): An Overview of Its Properties and Applications

3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1806915-99-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid is characterized by a pyridine ring substituted with an amino group at the 3-position, a difluoromethyl group at the 5-position, and an iodo group at the 2-position. Additionally, the presence of a carboxylic acid group at the 4-position adds to its chemical versatility and reactivity. The combination of these functional groups imparts specific physicochemical properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the pharmacological potential of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's antiviral efficacy by interfering with viral replication processes.

In another study conducted by a team of researchers from the University of California, it was demonstrated that 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid has significant anticancer properties. The compound was shown to inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the modulation of key signaling pathways, such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The synthesis of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid has been extensively studied to optimize its production for large-scale applications. A commonly used synthetic route involves the sequential functionalization of a pyridine ring through halogenation, difluoromethylation, and carboxylation steps. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity, making the compound more accessible for further research and development.

One of the key challenges in working with 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid is its stability under different conditions. Studies have shown that the compound is relatively stable under neutral pH conditions but can undergo degradation in strongly acidic or basic environments. Therefore, careful handling and storage protocols are essential to maintain its integrity and effectiveness.

In terms of pharmacokinetics, preliminary data suggest that 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. The compound is primarily metabolized in the liver through Phase I and Phase II metabolic pathways, leading to the formation of inactive metabolites that are excreted via urine.

The toxicological profile of 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid has also been evaluated in preclinical studies. Results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

Future research on 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid is likely to focus on optimizing its therapeutic potential through structure-based drug design approaches. By modifying specific functional groups or introducing new substituents, scientists aim to enhance its pharmacological properties while minimizing any potential drawbacks. Additionally, clinical trials will be essential to validate its efficacy and safety in human subjects.

In conclusion, 3-Amino-5-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1806915-99-0) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data become available, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.